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Compound of Interest

Compound Name: MES MONOHYDRATE

Cat. No.: B1172083 Get Quote

An in-depth guide for researchers, scientists, and drug development professionals on the

solubility of 2-(N-morpholino)ethanesulfonic acid monohydrate (MES monohydrate) in

aqueous and organic media.

Introduction
MES monohydrate is a zwitterionic buffer widely utilized in biological and biochemical

research due to its pKa of 6.1 at 25°C, which is near physiological pH.[1] Its utility in cell culture

media, electrophoresis, and protein purification is well-established.[2] A key physicochemical

property governing its application is its solubility. This technical guide provides a

comprehensive overview of the solubility of MES monohydrate in water and other common

solvents, presents a detailed experimental protocol for solubility determination, and outlines a

logical workflow for solubility assessment.

Data Presentation: Solubility of MES Monohydrate
The following table summarizes the quantitative solubility data for MES monohydrate in

various solvents. MES is characterized by its high solubility in water and minimal solubility in

most organic solvents.[3][4]
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Solvent
Temperature
(°C)

Solubility Molarity (M) Reference(s)

Water 0

Saturated

solution is ~0.65

M

~0.65 [5][6]

Water 20
0.5 M, clear

solution
0.5 [7][8]

Water 20 ≥ 100 mg/mL ≥ 0.469 [3]

Water Not Specified 310 g/L ~1.45 [9][10]

Dimethyl

Sulfoxide

(DMSO)

Not Specified

8.75 mg/mL

(requires

sonication and

warming to

60°C)

~0.041 [3]

Ethanol

(aqueous

solutions)

25

Solubility

determined in

aqueous ethanol

solutions

Not specified for

pure ethanol
[11]

Other Organic

Solvents
Not Specified

Generally has

minimum

solubility

Not Applicable [3][4]

Note: The molecular weight of MES monohydrate is 213.25 g/mol .[6]

Experimental Protocols: Determination of Solubility
The most common method for determining the equilibrium solubility of a compound is the

shake-flask method.[1] This procedure involves saturating a solvent with the solute and then

measuring the concentration of the dissolved substance.

Objective: To determine the equilibrium solubility of MES monohydrate in a given solvent at a

specific temperature.
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Materials:

MES monohydrate powder

Solvent of interest (e.g., deionized water, ethanol)

Glass flasks or vials with airtight stoppers

Shaking incubator or orbital shaker with temperature control

Centrifuge

Syringe filters (e.g., 0.22 µm)

Analytical balance

Apparatus for quantitative analysis (e.g., UV-Vis spectrophotometer, HPLC)

Volumetric flasks and pipettes

Procedure:

Preparation of Supersaturated Solution:

Add an excess amount of MES monohydrate to a flask containing the solvent of interest.

The excess solid should be clearly visible.

Seal the flask to prevent solvent evaporation.

Equilibration:

Place the flask in a shaking incubator set to the desired temperature.

Agitate the mixture for a predetermined period (typically 24-48 hours) to ensure

equilibrium is reached. The agitation ensures that the solvent is continuously in contact

with the solid.

Phase Separation:
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After equilibration, allow the undissolved solid to settle.

To separate the saturated solution from the excess solid, centrifuge the sample at a

controlled temperature.

Alternatively, let the solid settle by gravity.

Sample Collection and Preparation:

Carefully withdraw an aliquot of the clear supernatant using a pipette.

To remove any remaining solid particles, filter the aliquot through a syringe filter into a

clean vial.

Quantitative Analysis:

Accurately dilute the filtered saturated solution with the solvent to a concentration that falls

within the linear range of the analytical method.

Determine the concentration of MES monohydrate in the diluted solution using a

validated analytical technique such as UV-Vis spectrophotometry or HPLC.

Calculation:

Calculate the solubility of MES monohydrate in the original saturated solution by

accounting for the dilution factor. The solubility is typically expressed in units of g/L,

mg/mL, or M (mol/L).

Mandatory Visualization: Experimental and Logical
Workflows
The following diagrams illustrate the key workflows in solubility determination.
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Caption: Workflow for the shake-flask solubility determination method.
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Is the compound soluble in the chosen solvent?

Yes
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Caption: Logical decision-making process for solubility assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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